Cas no 259209-23-9 (Boronic acid,(2-hydroxy-3,5-dimethylphenyl)- (9CI))

• Product Name: Boronic acid,(2-hydroxy-3,5-dimethylphenyl)- (9CI)
• CAS No: 259209-23-9
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• CID: 247144
• PubChem ID: 18617001
• Update Time: 2025-04-19

Boronic acid,(2-hydroxy-3,5-dimethylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(2-hydroxy-3,5-dimethylphenyl)- (9CI)
• (2-hydroxy-3,5-dimethylphenyl)boronic acid
• Boronic acid, (2-hydroxy-3,5-dimethylphenyl)- (9CI)
• 259209-23-9
• SCHEMBL7232450
• KUOLZZBFTRCDLA-UHFFFAOYSA-N
• (2-hydroxy-3,5-dimethylphenyl)boronicacid
• DTXSID10595159
• (2-hydroxy-3, 5-dimethylphenyl)boronic acid
• 2-HYDROXY-3,5-DIMETHYLPHENYLBORONIC ACID
• 3,5-Dimethyl-2-hydroxyphenylboronic acid

• Inchi： 1S/C8H11BO3/c1-5-3-6(2)8(10)7(4-5)9(11)12/h3-4,10-12H,1-2H3
• InChI Key： KUOLZZBFTRCDLA-UHFFFAOYSA-N
• SMILES： OC1C(B(O)O)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 165.08373
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69
• LogP: -0.31120